molecular formula C10H12N4O3 B5652595 N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)acetamide

N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)acetamide

Cat. No. B5652595
M. Wt: 236.23 g/mol
InChI Key: FNBNVEUBMMBOQI-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of compounds similar to N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)acetamide involves intricate reactions that are foundational in heterocyclic chemistry. For instance, thieno[2,3-d]pyrimidin-4-ones, which are structurally related, can be synthesized through the condensation of substituted dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-ones with various aldehydes in the presence of NaOH (Elmuradov, Bozorov, & Shakhidoyatov, 2011). Another example is the formation and X-ray structure determination of related pyrimidine derivatives, highlighting the complexities of these synthetic processes (Banfield, Fallon, & Gatehouse, 1987).

Molecular Structure Analysis

The molecular structure of compounds in this category often involves detailed X-ray crystallography and spectroscopic analysis to determine their conformation and configuration. The crystal structure and DFT study of related triazine compounds, for instance, provide insights into their geometric and electronic structures, which are crucial for understanding the chemical and physical properties of these molecules (Geng et al., 2023).

Chemical Reactions and Properties

Chemical reactions involving these compounds are varied and can lead to a wide range of products, depending on the reactants and conditions employed. For example, the reaction of 2-acetamido-3,7-dihydropyrrolo[2,3-d]pyrimidin-4-one with dimethylamine and formaldehyde results in the formation of isomeric Mannich bases, illustrating the reactivity and versatility of these compounds in chemical synthesis (Benghiat & Crooks, 1983).

properties

IUPAC Name

N-(1,3-dimethyl-2,4-dioxopyrrolo[3,4-d]pyrimidin-6-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12N4O3/c1-6(15)11-14-4-7-8(5-14)12(2)10(17)13(3)9(7)16/h4-5H,1-3H3,(H,11,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNBNVEUBMMBOQI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NN1C=C2C(=C1)N(C(=O)N(C2=O)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-6H-pyrrolo[3,4-d]pyrimidin-6-yl)acetamide

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